Cas no 85020-82-2 (1-[2-(methylamino)-5-nitrophenyl]ethan-1-one)

• Product Name: 1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
• CAS No: 85020-82-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 2844899
• PubChem ID: 13086922
• Update Time: 2025-04-21

1-[2-(methylamino)-5-nitrophenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylamino)-5-nitrophenyl]ethan-1-one
• 1-(2-(Methylamino)-5-nitrophenyl)ethan-1-one
• 1-[2-(METHYLAMINO)-5-NITROPHENYL]ETHANONE
• 1-(2-(Methylamino)-5-nitrophenyl)ethanone
• 85020-82-2
• CS-0456264

• Inchi： 1S/C9H10N2O3/c1-6(12)8-5-7(11(13)14)3-4-9(8)10-2/h3-5,10H,1-2H3
• InChI Key： YKFLNXHRTOOEQH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=CC=1NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219Da
• Monoisotopic Mass: 194.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones